Cas no 7467-43-8 (Benzoicacid, 4-nitro-, 2-(1-methyl-3-oxobutylidene)hydrazide)

• Product Name: Benzoicacid, 4-nitro-, 2-(1-methyl-3-oxobutylidene)hydrazide
• CAS No: 7467-43-8
• MF: C₁₂H₁₃N₃O₄
• MW: 263.249322652817
• CID: 580272
• PubChem ID: 5495615
• Update Time: 2025-04-19

Benzoicacid, 4-nitro-, 2-(1-methyl-3-oxobutylidene)hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-nitro-, 2-(1-methyl-3-oxobutylidene)hydrazide
• 4-nitro-N-[(Z)-4-oxopentan-2-ylideneamino]benzamide
• 4-Nitro-benzoesaeure-(1-methyl-3-oxo-butylidenhydrazid)
• 4-nitro-benzoic acid-(1-methyl-3-oxo-butylidenehydrazide)
• 4-nitro-N'-[(2Z)-4-oxopentan-2-ylidene]benzohydrazide
• AC1NUXGD
• NSC400959
• ST4011333
• STK749545
• AKOS001700463
• 7467-43-8
• SR-01000089124-1
• DTXSID20420544
• NSC-400959
• SR-01000089124

• Inchi： 1S/C12H13N3O4/c1-8(7-9(2)16)13-14-12(17)10-3-5-11(6-4-10)15(18)19/h3-6H,7H2,1-2H3,(H,14,17)/b13-8-
• InChI Key： SHTJLYCRAHBIKA-JYRVWZFOSA-N
• SMILES： O=C(C)C/C(/C)=N\NC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 263.09069
• Monoisotopic Mass: 263.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.28
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.582
• PSA: 101.67
• LogP: 2.59370